Cas no 2227796-05-4 ((3R)-3-(1,3-dioxaindan-5-yl)butanoic acid)

• Product Name: (3R)-3-(1,3-dioxaindan-5-yl)butanoic acid
• CAS No: 2227796-05-4
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 6269105
• PubChem ID: 28791555
• Update Time: 2025-06-22

(3R)-3-(1,3-dioxaindan-5-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(1,3-dioxaindan-5-yl)butanoic acid
• EN300-1722246
• 2227796-05-4

• Inchi： 1S/C11H12O4/c1-7(4-11(12)13)8-2-3-9-10(5-8)15-6-14-9/h2-3,5,7H,4,6H2,1H3,(H,12,13)/t7-/m1/s1
• InChI Key： FVUFJLPORDLVTB-SSDOTTSWSA-N
• SMILES： O1COC2=CC=C(C=C12)[C@H](C)CC(=O)O

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8Ų

Additional information on (3R)-3-(1,3-dioxaindan-5-yl)butanoic acid

(3R)-3-(1,3-dioxaindan-5-yl)butanoic acid (CAS No. 2227796-05-4): A Comprehensive Overview

(3R)-3-(1,3-dioxaindan-5-yl)butanoic acid (CAS No. 2227796-05-4) is a unique and intriguing compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinctive 1,3-dioxaindan moiety, which imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The chemical structure of (3R)-3-(1,3-dioxaindan-5-yl)butanoic acid consists of a butanoic acid backbone with a chiral center at the third carbon position, designated as (R). The presence of the 1,3-dioxaindan ring system, which is a six-membered ring containing two oxygen atoms, adds complexity and functionality to the molecule. This structure not only influences the compound's solubility and stability but also plays a crucial role in its biological activity.

Recent studies have highlighted the potential of (3R)-3-(1,3-dioxaindan-5-yl)butanoic acid in various therapeutic areas. One notable application is its use as an intermediate in the synthesis of bioactive molecules. The 1,3-dioxaindan moiety can serve as a scaffold for the introduction of functional groups that enhance the pharmacological properties of the final product. For instance, researchers have explored its utility in the development of anti-inflammatory agents and anti-cancer drugs.

In the context of anti-inflammatory research, (3R)-3-(1,3-dioxaindan-5-yl)butanoic acid has shown promise in modulating inflammatory pathways. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential as a lead compound for the development of novel anti-inflammatory therapies.

In cancer research, the unique structure of (3R)-3-(1,3-dioxaindan-5-yl)butanoic acid has been investigated for its ability to target specific cancer cell lines. Preliminary studies have indicated that this compound can induce apoptosis in certain cancer cells while sparing normal cells. The mechanism of action is thought to involve the disruption of cellular signaling pathways that are critical for cancer cell survival and proliferation.

Beyond its therapeutic applications, (3R)-3-(1,3-dioxaindan-5-yl)butanoic acid has also been studied for its use in chemical synthesis. The chiral center at the third carbon position provides an opportunity for enantioselective synthesis, which is crucial for producing optically pure compounds with desired biological activities. This aspect is particularly important in pharmaceutical research, where enantiomeric purity can significantly impact drug efficacy and safety.

The synthesis of (3R)-3-(1,3-dioxaindan-5-yl)butanoic acid typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound. For example, asymmetric catalysis techniques have been employed to achieve high enantioselectivity during the synthesis process.

In addition to its synthetic and therapeutic applications, (3R)-3-(1,3-dioxaindan-5-yl)butanoic acid has been studied for its potential as a probe molecule in biochemical assays. Its unique chemical properties make it suitable for use in high-throughput screening (HTS) platforms to identify novel drug candidates. By incorporating this compound into screening libraries, researchers can rapidly evaluate its interactions with various biological targets and identify promising leads for further development.

The safety profile of (3R)-3-(1,3-dioxaindan-5-yl)butanoic acid is another important consideration in its potential applications. Preclinical studies have generally shown favorable results regarding its toxicity and pharmacokinetic properties. However, further research is needed to fully understand its long-term effects and to optimize its formulation for clinical use.

In conclusion, (3R)-3-(1,3-dioxaindan-5-yl)butanoic acid (CAS No. 2227796-05-4) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for the development of novel therapeutics and synthetic intermediates. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.